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Compound of Interest

Compound Name: Nep-IN-2

Cat. No.: B1238652 Get Quote

Disclaimer: The following information is based on the assumption that "Nep-IN-2" refers to N-

Ethyl-2-pyrrolidone (CAS 2687-91-4), commonly abbreviated as NEP. It is crucial to confirm the

chemical identity before following these procedures. Always consult your institution's

Environmental Health and Safety (EHS) department for specific guidance and compliance with

local regulations.

This document provides essential safety and logistical information for the proper disposal of N-

Ethyl-2-pyrrolidone, a solvent used in various laboratory and industrial applications. Adherence

to these procedures is critical to ensure the safety of personnel and to minimize environmental

impact.

I. Chemical and Physical Properties
A summary of the key quantitative data for N-Ethyl-2-pyrrolidone is presented below for easy

reference.
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Property Value

CAS Number 2687-91-4

Molecular Formula C₆H₁₁NO

Molecular Weight 113.16 g/mol

Appearance Clear, colorless to light yellow liquid

Odor Slight amine-like

Boiling Point 212.5 °C (414.5 °F)

Melting Point -75 °C (-103 °F)

Flash Point 91 °C (195.8 °F)

Specific Gravity 0.998 g/cm³

Solubility in Water Soluble

Vapor Pressure <1 mbar at 20°C

II. Hazard Identification and Personal Protective
Equipment (PPE)
N-Ethyl-2-pyrrolidone is classified as a combustible liquid and can cause serious eye damage.

It is also suspected of damaging fertility or the unborn child.[1][2] Therefore, strict adherence to

safety protocols and the use of appropriate Personal Protective Equipment (PPE) are

mandatory.

Required PPE:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

Hand Protection: Wear suitable chemical-resistant gloves tested according to EN 374.[3]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]
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Respiratory Protection: Use only in well-ventilated areas. If ventilation is inadequate, wear a

suitable respirator.[4]

III. Experimental Protocols
The safety data sheets reviewed for N-Ethyl-2-pyrrolidone cite toxicological studies but do not

provide detailed methodologies for these experiments. This is standard for safety data sheets,

which are intended to summarize hazards and safety procedures rather than provide detailed

experimental research protocols.

IV. Spill and Leak Procedures
In the event of a spill or leak, follow these procedures:

Immediate Action:

Ensure adequate ventilation.

Remove all sources of ignition.[1]

Evacuate non-essential personnel from the area.

Containment:

Soak up the spill with an inert absorbent material such as sand, silica gel, or a universal

binder.[1]

Cleanup and Disposal:

Collect the absorbent material and place it in a suitable, closed container for disposal.[1]

Do not release the chemical into the environment.[1]

V. Proper Disposal Procedures
The disposal of N-Ethyl-2-pyrrolidone must be conducted in accordance with all federal, state,

and local regulations. The primary method of disposal is through an approved waste disposal

plant.[1]
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Step-by-Step Disposal Guidance:

Waste Collection:

Collect waste N-Ethyl-2-pyrrolidone in a designated, properly labeled, and sealed

container.

Ensure the container is compatible with the chemical.

Storage:

Store the waste container in a locked, well-ventilated area, away from heat and sources of

ignition.[1]

Disposal Request:

Contact your institution's EHS department or a licensed chemical waste disposal company

to arrange for pickup and disposal.

Provide the full chemical name and any other required information about the waste.

Empty Containers:

Empty containers should be handled as hazardous waste unless properly

decontaminated. Consult with your EHS department for procedures on container

decontamination and disposal.

VI. Logical Workflow for Disposal
The following diagram illustrates the decision-making process and steps for the proper disposal

of N-Ethyl-2-pyrrolidone.
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Caption: Workflow for the proper disposal of N-Ethyl-2-pyrrolidone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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